Cas no 395074-84-7 (methyl 2-(isoquinolin-5-yl)acetate)

methyl 2-(isoquinolin-5-yl)acetate structure
395074-84-7 structure
Product Name:methyl 2-(isoquinolin-5-yl)acetate
CAS No:395074-84-7
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD18417622
CID:1508803
PubChem ID:22337565
Update Time:2025-09-26

methyl 2-(isoquinolin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl isoquinolin-5-ylacetate
    • 5-isoquinolineacetic acid, methyl ester
    • LogP
    • methyl 2-(isoquinolin-5-yl)acetate
    • SVFDHVXOUIKKJP-UHFFFAOYSA-N
    • methyl 5-isoquinolinylacetate
    • DB-087029
    • Z1509509613
    • 395074-84-7
    • SCHEMBL4022975
    • AKOS022883325
    • EN300-225372
    • isoquinolin-5-yl-acetic acid methyl ester
    • CHEMBL4996579
    • methyl 2-isoquinolin-5-ylacetate
    • MDL: MFCD18417622
    • Inchi: 1S/C12H11NO2/c1-15-12(14)7-9-3-2-4-10-8-13-6-5-11(9)10/h2-6,8H,7H2,1H3
    • InChI Key: SVFDHVXOUIKKJP-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1=CC=CC2C=NC=CC1=2)=O

Computed Properties

  • Exact Mass: 201.07903
  • Monoisotopic Mass: 201.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.187
  • Boiling Point: 341.3°C at 760 mmHg
  • Flash Point: 160.213°C
  • Refractive Index: 1.602
  • PSA: 39.19

methyl 2-(isoquinolin-5-yl)acetate Pricemore >>

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